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Compound of Interest

Compound Name: Perfluoroheptyl iodide

Cat. No.: B042551 Get Quote

Proper handling and disposal of perfluoroheptyl iodide are critical for ensuring laboratory

safety and environmental protection. As a compound that causes skin, eye, and respiratory

irritation, adherence to strict protocols is essential for researchers, scientists, and drug

development professionals.[1][2] This guide provides comprehensive, step-by-step procedures

for the safe management and disposal of perfluoroheptyl iodide.

Safety and Hazard Profile
Perfluoroheptyl iodide is classified as a hazardous substance. Understanding its properties is

the first step toward safe handling.
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Property Data Reference

Molecular Formula C₇F₁₅I [1]

Molecular Weight 495.95 g/mol [1]

Appearance Clear light pink solid or liquid [3]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH302:

Harmful if swallowedH312:

Harmful in contact with

skinH332: Harmful if inhaled

[1][2]

Incompatibilities
Strong oxidizing agents, strong

bases, alkali metals
[3][4]

Conditions to Avoid
Light, heat, and sources of

ignition
[3][4][5]

Hazardous Decomposition

Forms carbon monoxide (CO),

carbon dioxide (CO₂),

hydrogen iodide (HI), and

gaseous hydrogen fluoride

(HF) upon combustion.

[3][4]

Disposal Protocol: Perfluoroheptyl Iodide
This protocol outlines the necessary steps for the safe disposal of perfluoroheptyl iodide
waste, including pure chemical, contaminated solutions, and contaminated labware.

Objective: To safely collect, store, and dispose of perfluoroheptyl iodide waste in compliance

with environmental regulations.

Materials:

Appropriate Personal Protective Equipment (PPE):
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Chemical splash goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Lab coat or chemical apron

Designated hazardous waste container (clearly labeled, compatible material, with a secure

lid)

Inert absorbent material (e.g., vermiculite, sand) for spills

Hazardous waste disposal tags or labels

Procedure:

Wear Appropriate PPE: Before handling perfluoroheptyl iodide, ensure all required PPE is

correctly worn. Work in a well-ventilated area, preferably within a chemical fume hood.

Waste Segregation:

Do not dispose of perfluoroheptyl iodide down the drain or in regular trash.[4][5][6] This

substance should not be released into the environment.[4][6]

Use a dedicated, properly labeled hazardous waste container for all perfluoroheptyl
iodide waste. This includes:

Unused or expired perfluoroheptyl iodide.

Solutions containing perfluoroheptyl iodide.

Contaminated materials such as pipette tips, gloves, and absorbent pads.

Waste Collection:

Liquid Waste: Carefully transfer liquid waste into the designated hazardous waste

container using a funnel.

Solid Waste: Place contaminated solids (e.g., absorbent materials from a spill) into the

container.
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Ensure the container is kept securely closed when not in use.[4][5] Store the container in a

cool, dry, well-ventilated area away from incompatible materials and light.[4][5]

Handling Spills:

In case of a small spill, absorb the material with an inert absorbent like vermiculite or sand.

Carefully collect the absorbent material and place it in the designated hazardous waste

container.

Clean the spill area thoroughly.

Labeling for Disposal:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "Perfluoroheptyl Iodide," and any other components in the waste stream.

Fill out a hazardous waste tag as required by your institution’s Environmental Health and

Safety (EHS) department.

Arranging for Final Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.[7]

Disposal must be conducted in accordance with all local, state, and federal regulations.[8]

[9] Professional disposal services will transport the waste to a licensed treatment facility

for secure and safe disposal, likely through high-temperature incineration.[7][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of perfluoroheptyl iodide.
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Caption: Workflow for the safe disposal of perfluoroheptyl iodide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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